Cas no 23042-76-4 (1-(2-amino-3,5-dimethoxyphenyl)ethan-1-one)

• Product Name: 1-(2-amino-3,5-dimethoxyphenyl)ethan-1-one
• CAS No: 23042-76-4
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD20693581
• CID: 3916185
• PubChem ID: 13813693
• Update Time: 2025-08-03

1-(2-amino-3,5-dimethoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-amino-3,5-dimethoxyphenyl)-
• 1-(2-amino-3,5-dimethoxyphenyl)ethan-1-one
• DTXSID701279362
• SCHEMBL10971731
• 1-(2-amino-3,5-dimethoxyphenyl)ethanone
• 23042-76-4

• MDL： MFCD20693581
• Inchi： 1S/C10H13NO3/c1-6(12)8-4-7(13-2)5-9(14-3)10(8)11/h4-5H,11H2,1-3H3
• InChI Key： AJGMLEULVHGKKG-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(OC)=CC(OC)=C1N)C

Computed Properties

• Exact Mass: 195.08954328Da
• Monoisotopic Mass: 195.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.6Ų

Additional information on 1-(2-amino-3,5-dimethoxyphenyl)ethan-1-one

1-(2-Amino-3,5-Dimethoxyphenyl)Ethan-1-One: A Comprehensive Overview

The compound with CAS number 23042-76-4, commonly referred to as 1-(2-amino-3,5-dimethoxyphenyl)ethan-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an amino group with a dimethoxyphenyl moiety and a ketone functional group. The long-tail keywords such as "dimethoxyphenyl ketone" and "amino-substituted aromatic compounds" highlight its structural complexity and potential applications in drug design.

Recent studies have demonstrated that 1-(2-amino-3,5-dimethoxyphenyl)ethan-1-one exhibits promising biological activities, particularly in the realm of enzyme inhibition and receptor modulation. Researchers have explored its potential as a lead compound for developing novel therapeutic agents targeting neurodegenerative diseases and inflammatory conditions. The presence of the amino group and the dimethoxy substituents on the aromatic ring contributes to its ability to interact with various biological targets, making it a valuable candidate for further investigation.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. For instance, studies have shown that 1-(2-amino-3,5-dimethoxyphenyl)ethan-1-one can inhibit the activity of certain kinases, which are critical enzymes involved in cell proliferation and survival. This property suggests that it could be exploited in the development of anti-cancer therapies. Furthermore, its interaction with G-protein coupled receptors (GPCRs) has been studied, revealing potential applications in treating conditions such as hypertension and diabetes.

The synthesis of 1-(2-amino-3,5-dimethoxyphenyl)ethan-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of key steps in its synthesis, such as the formation of the dimethoxyphenyl ring and the introduction of the amino group. These advancements have made it possible to produce the compound on a larger scale, facilitating further research into its biological properties.

In terms of structural characterization, 1-(2-amino-3,5-dimethoxyphenyl)ethan-1-one has been thoroughly analyzed using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have confirmed its molecular formula (C₁₁H₁₃NO₄) and molecular weight (209.2 g/mol). Additionally, computational modeling has been employed to predict its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are crucial for determining its suitability as a drug candidate.

The safety profile of 1-(2-amino-3,5-dimethoxyphenyl)ethan-1-one has also been evaluated through in vitro and in vivo toxicity studies. Initial findings suggest that it exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for potential pharmaceutical applications. However, further long-term studies are required to fully assess its safety profile and determine any potential adverse effects.

In conclusion, 1-(2-amino-3,5-dimethoxyphenyl)ethan-1-one represents a compelling molecule with diverse biological activities and promising therapeutic potential. Its unique structure and functional groups make it an attractive target for further research in drug discovery and development. As ongoing studies continue to uncover new insights into its mechanisms of action and applications, this compound is poised to play a significant role in advancing medical science.